- A clean and simple method for deprotection of phosphines from borane complexesPure and Applied Chemistry, 2018, 90(1), 49-62,
Cas no 91608-15-0 (Tris(2,4,6-trimethoxyphenyl)phosphine)
91608-15-0 structure
Tris(2,4,6-trimethoxyphenyl)phosphine
Tris(2,4,6-trimethoxyphenyl)phosphine Properties
Names and Identifiers
-
- Tris(2,4,6-trimethoxyphenyl)phosphine
- Phosphine,tris(2,4,6-trimethoxyphenyl)-
- tris(2,4,6-trimethoxyphenyl)phosphane
- (2,4,6-tri-OMe-Ph)3P
- P[2,4,6-(MeO)2C6H2]3
- P[2,4,6-(OMe)3C6H2]3
- Phosphine,tris(2,4,6-trimethoxyphenyl)
- tri(2,4,6-trismethoxyphenyl)phosphine
- tris(2,4,6-trimethoxylphenyl)phoshpine
- TTMPP
- Tris(2,4,6-trimethoxyphenyl)phosphine (ACI)
- Tri-(2,4,6-trimethoxyphenyl)phosphine
- Tris(2,4,6-trimethoxyphenyl)phosphine #
- AKOS016009980
- TTMPP cpd
- MFCD00145467
- SCHEMBL180252
- CS-W009611
- SY078309
- Phosphine, tris(2,4,6-trimethoxyphenyl)-
- E78080
- DTXCID10286217
- 91608-15-0
- DTXSID60335128
- AS-63150
- +Expand
-
- MFCD00145467
- JQKHNBQZGUKYPX-UHFFFAOYSA-N
- 1S/C27H33O9P/c1-28-16-10-19(31-4)25(20(11-16)32-5)37(26-21(33-6)12-17(29-2)13-22(26)34-7)27-23(35-8)14-18(30-3)15-24(27)36-9/h10-15H,1-9H3
- O(C)C1C=C(OC)C(P(C2C(OC)=CC(OC)=CC=2OC)C2C(OC)=CC(OC)=CC=2OC)=C(OC)C=1
Computed Properties
- 532.18600
- 0
- 9
- 12
- 532.18621962g/mol
- 37
- 530
- 0
- 0
- 0
- 0
- 0
- 1
- 4.3
- nothing
- 0
- 83.1Ų
Experimental Properties
- 3.52220
- 96.66000
- 645.5±55.0 °C at 760 mmHg
- 155-160 °C (lit.)
- 0.0±1.8 mmHg at 25°C
- 434.1±31.8 °C
- Insuluble (4.8E-4 g/L) (25 ºC),
- solid
- Not determined
- air sensitive
Tris(2,4,6-trimethoxyphenyl)phosphine Price
Tris(2,4,6-trimethoxyphenyl)phosphine Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Trimethylphosphine Solvents: Toluene , Cyclopentyl methyl ether ; 12 h, 100 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Butyllithium
1.2 Reagents: Triphenylphosphine Solvents: Diethyl ether
1.3 Reagents: Water Solvents: Water
1.2 Reagents: Triphenylphosphine Solvents: Diethyl ether
1.3 Reagents: Water Solvents: Water
Reference
- Mercury(II) halide complexes of tertiary phosphines. Part XVII. Complexes of the very basic and sterically demanding ligand, tris(2,4,6-trimethoxyphenyl)phosphine (TMPP) of stoichiometry (TMPP)x(HgX2)y (X = Cl, Br, I; x = 1, 2; y = 1: x = 2, y = 3: X = I; x = 1, y = 2). Crystal structures of the monomeric 1:1 complexes (TMPP)HgX2 (X = Br, I) and (TMPP)(HgI2)2Polyhedron, 2002, 21(18), 1845-1855,
Synthetic Circuit 3
Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
- A highly basic and nucleophilic triphenylphosphine, tris(2,4,6-trimethoxyphenyl)phosphine, and related compoundsJournal of Chemical Research, 1985, (2), 38-9,
Tris(2,4,6-trimethoxyphenyl)phosphine Raw materials
Tris(2,4,6-trimethoxyphenyl)phosphine Preparation Products
Tris(2,4,6-trimethoxyphenyl)phosphine Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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Tris(2,4,6-trimethoxyphenyl)phosphine Related Literature
-
1. Synthesis and structure of the distorted octahedral palladium(II) complex [Pd(tmpp)2][BF4]2[tmpp = tris(2,4,6-trimethoxyphenyl)phosphine]Kim R. Dunbar,Jui-Sui Sun J. Chem. Soc. Chem. Commun. 1994 2387
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Javier Parrondo,Zhongyang Wang,Min-Suk J. Jung,Vijay Ramani Phys. Chem. Chem. Phys. 2016 18 19705
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Pileas Papakonstantinou,Valadoula Deimede RSC Adv. 2016 6 114329
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Keita Fuchise,Yougen Chen,Toshifumi Satoh,Toyoji Kakuchi Polym. Chem. 2013 4 4278
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Vaishwik Patel,Mandeep Singh,Edwin L. H. Mayes,Abraham Martinez,Vaithiyalingam Shutthanandan,Vipul Bansal,Sanjay Singh,Ajay S. Karakoti Chem. Commun. 2018 54 13973
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6. Structural, far-infrared and 31P nuclear magnetic resonance studies of two-co-ordinate complexes of tris(2,4,6-trimethoxyphenyl)phosphine with gold(I) halidesLisa-Jane Baker,Raymond C. Bott,Graham A. Bowmaker,Peter C. Healy,Brian W. Skelton,Peter Schwerdtfeger,Allan H. White J. Chem. Soc. Dalton Trans. 1995 1341
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Vignesh Vasu,Joon-Sung Kim,Hyun-Seok Yu,William I. Bannerman,Mark E. Johnson,Alexandru D. Asandei Polym. Chem. 2018 9 2389
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Carmen Nájera,Irina P. Beletskaya,Miguel Yus Chem. Soc. Rev. 2019 48 4515
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Susanne M. Fischer,Petra Kaschnitz,Christian Slugovc Catal. Sci. Technol. 2022 12 6204
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Susanne M. Fischer,Petra Kaschnitz,Christian Slugovc Catal. Sci. Technol. 2022 12 6204
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